Cas no 108963-20-8 (N,N'-Dibenzyl-3-aminopyrrolidine)

• Product Name: N,N'-Dibenzyl-3-aminopyrrolidine
• CAS No: 108963-20-8
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• MDL: MFCD00059060
• CID: 128229
• PubChem ID: 87568421
• Update Time: 2025-10-18

N,N'-Dibenzyl-3-aminopyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,N,1-bis(phenylmethyl)-
• N,N'-Dibenzyl-3-aminopyrrolidine
• N-Benzyl-3-(benzylamino)pyrrolidine
• N,1-dibenzylpyrrolidin-3-amine
• N,1-Dibenzyl-3-pyrrolidinamine
• N,N'-dibenzyl-3-aminopyrrolidine95+%
• N,N-Dibenzyl-3-aminopyrrolidine
• 1-Benzyl-3-benzylaminopyrrolidine
• BHEXKVGLZMEJRQ-UHFFFAOYSA-N
• 1-benzyl-3-benzylamino-pyrrolidine
• N,1-Dibenzyl-3-pyrrolidinamine, AldrichCPR
• D1964
• D80157
• BDBM50554145
• CHEMBL4758638
• CS-0207519
• DTXSID80555881
• SCHEMBL5692288
• BS-23691
• AKOS005202211
• N,N/'-DIBENZYL-3-AMINOPYRROLIDINE
• 108963-20-8
• N,1-Bis(phenylmethyl)-3-pyrrolidinamine
• D89958
• FT-0735295
• A895166
• MFCD00059060
• (3S)-N,1-dibenzylpyrrolidin-3-amine
• N,N''-Dibenzyl-3-aminopyrrolidine

• MDL： MFCD00059060
• Inchi： 1S/C18H22N2/c1-3-7-16(8-4-1)13-19-18-11-12-20(15-18)14-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2
• InChI Key： BHEXKVGLZMEJRQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.17800
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.04
• Boiling Point: 385.9±37.0 °C at 760 mmHg
• Flash Point: 145.0±17.5 °C
• Refractive Index: 1.5680-1.5720
• PSA: 15.27000
• LogP: 3.37950
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N'-Dibenzyl-3-aminopyrrolidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： 22
• Safety Instruction： H314
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on N,N'-Dibenzyl-3-aminopyrrolidine

N,N'-Dibenzyl-3-Aminopyrrolidine: A Comprehensive Overview

N,N'-Dibenzyl-3-Aminopyrrolidine, also known by its CAS Registry Number 108963-20-8, is a versatile compound with significant applications in various fields of chemistry and biology. This compound has garnered attention due to its unique structural properties and potential for use in drug development, materials science, and other advanced research areas.

The molecular structure of N,N'-Dibenzyl-3-Aminopyrrolidine consists of a pyrrolidine ring, which is a five-membered cyclic amine, substituted with two benzyl groups at the nitrogen atoms and an amino group at the third position of the ring. This configuration imparts the compound with both rigidity and flexibility, making it suitable for a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of N,N'-Dibenzyl-3-Aminopyrrolidine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide-based drugs and enzyme inhibitors. The compound's ability to form stable amide bonds has made it a valuable building block in medicinal chemistry.

In addition to its role in drug discovery, N,N'-Dibenzyl-3-Aminopyrrolidine has been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of conductive polymers and advanced materials for energy storage devices.

The synthesis of N,N'-Dibenzyl-3-Aminopyrrolidine involves a series of well-established organic reactions, including alkylation, coupling, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, the compound's biodegradability and toxicity profiles are under active investigation to ensure its safe use in industrial and biomedical applications. Preliminary studies suggest that it exhibits low toxicity under standard experimental conditions, making it a promising candidate for further exploration.

In conclusion, N,N'-Dibenzyl-3-Aminopyrrolidine (CAS No. 108963-20-8) represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within the chemical sciences.